N,N'-Diethylethylenediamine

• IUPAC Name: N,N'-diethylethane-1,2-diamine
• InChI: InChI=1S/C6H16N2/c1-3-7-5-6-8-4-2/h7-8H,3-6H2,1-2H3
• InChI Key: CJKRXEBLWJVYJD-UHFFFAOYSA-N
• Canonical SMILES: CCNCCNCC
• Molecular Formula: C6H16N2
• DSSTOX Substance ID: DTXSID0059409
• Molecular Weight: 116.20 g/mol
• CAS No.: 111-74-0

Description

N,N’-Diethylethylenediamine is an organic compound with the molecular formula C6H16N2. It is a colorless liquid with a characteristic ammonia-like odor. This compound is commonly used as a chelating agent, catalyst, and surfactant. It forms stable complexes with metal ions and is widely utilized in chemical analysis, plastics, rubber, and metal rust inhibitors .

Scientific Research Applications

N,N’-Diethylethylenediamine has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form stable metal complexes.

Biology: It is utilized in the synthesis of oligonucleotides and as a reagent in biochemical assays.

Medicine: It is used in the development of imaging agents for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) for melanoma detection.

Industry: It is employed as a catalyst in polymerization reactions and as a surfactant in various formulations.

Safety and Hazards

N,N’-Diethylethylenediamine is considered hazardous. It can cause severe skin burns and eye damage. It may cause respiratory irritation. It is flammable and containers may explode when heated. Vapors may form explosive mixtures with air.

Mechanism of Action

Target of Action

N,N’-Diethylethylenediamine (DEEDA) is an organic compound with the chemical formula (C₂H₅)₂NCH₂CH₂NH₂ . It is primarily used as a chelating agent, catalyst, and surfactant . The primary targets of DEEDA are metal ions, with which it forms stable complexes .

Mode of Action

DEEDA interacts with its targets (metal ions) by forming stable complexes. This interaction is due to the presence of two nitrogen atoms in DEEDA, which can donate their lone pair of electrons to form coordinate bonds with metal ions . This results in the formation of a stable complex that can be used in various applications, such as chemical analysis, plastics, rubber, and metal rust inhibitors .

Pharmacokinetics

Given its chemical properties, it is likely that deeda is absorbed through the skin and mucous membranes . Its distribution, metabolism, and excretion would depend on the specific biological system in which it is used.

Action Environment

The action, efficacy, and stability of DEEDA can be influenced by various environmental factors. For instance, its ability to form complexes with metal ions can be influenced by the pH of the environment . Moreover, DEEDA is sensitive to air and should be stored below +30°C . Therefore, the environmental conditions can significantly impact the effectiveness and stability of DEEDA.

Biochemical Analysis

Biochemical Properties

N,N’-Diethylethylenediamine plays a significant role in biochemical reactions. It has been used in the oxidative amidation of hydrogen phosphonate diesters in the synthesis of oligonucleotides This suggests that N,N’-Diethylethylenediamine can interact with enzymes involved in the oxidative amidation process

Cellular Effects

It has been used to develop melanin-targeted PET and SPECT imaging agents for melanoma , suggesting that it may have some influence on cell function, possibly impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is known to participate in the oxidative amidation of hydrogen phosphonate diesters , which suggests it may interact with biomolecules and possibly influence enzyme activity and gene expression

Temporal Effects in Laboratory Settings

Information on the stability, degradation, and long-term effects of N,N’-Diethylethylenediamine on cellular function in in vitro or in vivo studies is limited. It is known that N,N’-Diethylethylenediamine has a boiling point of 145-147 °C and a density of 0.827 g/mL at 25 °C , suggesting it has some level of stability under certain conditions.

Metabolic Pathways

Given its use in the synthesis of oligonucleotides , it may interact with enzymes or cofactors involved in nucleotide metabolism

Preparation Methods

Synthetic Routes and Reaction Conditions: N,N’-Diethylethylenediamine can be synthesized through several methods. One common method involves the reaction of diethylamine with 2-chloroethylamine hydrochloride in the presence of a sodium methoxide methanol solution as an acid-binding agent. The reaction is carried out in a high-pressure autoclave at temperatures ranging from 100 to 200 degrees Celsius and pressures between 0.52 to 1.60 MPa for 3 to 8 hours. The reaction mixture is then neutralized with alkali, and the product is isolated by distillation .

Industrial Production Methods: In industrial settings, N,N’-Diethylethylenediamine is produced using similar synthetic routes but on a larger scale. The process involves the use of high-pressure reactors and continuous distillation units to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: N,N’-Diethylethylenediamine undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding amides or nitriles.

Reduction: It can be reduced to form primary amines.

Substitution: It can undergo nucleophilic substitution reactions with halogenated compounds to form new derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenated compounds like alkyl halides and aryl halides are used under basic conditions.

Major Products:

Oxidation: Amides and nitriles.

Reduction: Primary amines.

Substitution: Various substituted ethylenediamine derivatives.

Comparison with Similar Compounds

N,N’-Diethylethylenediamine can be compared with other similar compounds such as:

N,N-Dimethylethylenediamine: This compound has two methyl groups instead of ethyl groups, making it less bulky and slightly more reactive.

N-Ethylethylenediamine: This compound has only one ethyl group, making it less sterically hindered and more reactive in certain reactions.

N,N’-Dimethylethylenediamine: Similar to N,N-Dimethylethylenediamine but with both nitrogen atoms substituted with methyl groups.

Uniqueness: N,N’-Diethylethylenediamine’s unique structure, with two ethyl groups, provides it with specific steric and electronic properties that make it particularly effective in forming stable metal complexes and acting as a catalyst in various chemical reactions .